Cas no 1448130-47-9 (2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1448130-47-9
• MF: C₁₂H₁₆ClNO₃S₂
• MW: 321.843339920044
• CID: 5843355
• PubChem ID: 71804887
• Update Time: 2025-07-20

2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide
• F6420-0758
• 2-chloro-N-[(3-methoxythiolan-3-yl)methyl]benzene-1-sulfonamide
• CHEMBL3440242
• 2-CHLORO-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]BENZENESULFONAMIDE
• AKOS024557294
• 2-chloro-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide
• 1448130-47-9

• Inchi： 1S/C12H16ClNO3S2/c1-17-12(6-7-18-9-12)8-14-19(15,16)11-5-3-2-4-10(11)13/h2-5,14H,6-9H2,1H3
• InChI Key： WABWQOWEUZPZRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1(CSCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 321.0260134g/mol
• Monoisotopic Mass: 321.0260134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.1Ų

Additional information on 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448130-47-9)

The compound 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448130-47-9) is a specialized sulfonamide derivative with a unique structural framework. Its molecular structure combines a chlorobenzene moiety with a thiolane ring, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the sulfonamide group enhances its potential as a bioactive molecule, particularly in the development of novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the 3-methoxythiolan-3-yl substituent in this compound, which may contribute to improved metabolic stability and bioavailability. These properties align with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industrial circles.

The synthesis of 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its CAS No. 1448130-47-9 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity.

From an application perspective, this compound has shown promise in enzyme inhibition studies, particularly targeting carbonic anhydrases and matrix metalloproteinases. These enzymes are hot topics in cancer research and inflammatory diseases, areas where users frequently search for novel inhibitors. The chlorobenzene segment may also contribute to antimicrobial activity, another trending research focus.

Environmental and safety profiles of CAS No. 1448130-47-9 are carefully evaluated in line with REACH regulations and green chemistry principles. The compound's logP value and water solubility are key parameters investigated to assess its environmental impact, reflecting growing public interest in eco-friendly chemicals.

In the context of intellectual property, patents involving 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide often relate to small molecule therapeutics and crop protection agents. These domains generate substantial search traffic from investors and R&D professionals seeking next-generation solutions.

Future research directions may explore the compound's potential in neurodegenerative disease models or as a PET tracer precursor, addressing highly searched medical challenges. Its structural modularity allows for derivatization to optimize ADME properties, a constant focus in medicinal chemistry forums.

For analytical laboratories, 1448130-47-9 represents a challenging molecule for HPLC method development due to its polar and non-polar regions. This aspect resonates with frequent searches about chromatography optimization for complex molecules.

The global market for such specialized intermediates is growing, driven by contract research organizations and custom synthesis demands. Suppliers often highlight CAS No. 1448130-47-9 in their catalogs to attract researchers working on structure-activity relationships.

In conclusion, 2-chloro-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide exemplifies the innovation occurring at the intersection of heterocyclic chemistry and drug design. Its study addresses multiple trending scientific inquiries while offering practical applications across life sciences.